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Compound of Interest

Compound Name:
2,3,6-Trifluoro-4-

(trifluoromethyl)pyridine

Cat. No.: B1334244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

properties of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine (CAS No. 84940-46-5). The

information is compiled from Safety Data Sheets (SDS) and chemical databases to ensure

researchers and laboratory personnel can manage this reagent safely and effectively.

Chemical Identification and Properties
This substance is a fluorinated pyridine derivative, primarily used as a building block in the

synthesis of complex organic molecules for the pharmaceutical and agrochemical industries.

Physical and Chemical Properties
The following table summarizes the key quantitative physical and chemical properties of this

compound.
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Property Value Citation

Molecular Formula C₆HF₆N [1]

Molecular Weight 201.07 g/mol [1]

Physical State Liquid [2]

Appearance Colorless [2]

Boiling Point/Range 104 - 106 °C (219.2 - 222.8 °F) [2]

Specific Gravity 1.579 g/cm³ [2]

Refractive Index 1.3745 - 1.3795 (@ 20°C) [3]

Melting Point/Range No data available [2]

Solubility No information available [2]

Hazard Identification and Classification
This chemical is classified as hazardous. The following GHS (Globally Harmonized System)

classification provides a summary of the potential risks associated with its handling and use.

Classification Code Pictogram Signal Word

Flammable liquids

(Category 3)
H226 Warning

Skin

Corrosion/Irritation

(Category 2)

H315 Warning

Serious Eye

Damage/Eye Irritation

(Category 2)

H319 Warning

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335 Warning
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Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicological Data
Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%), for 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine are not available in the

reviewed literature.[2][4] The hazard assessment is based on the GHS classification criteria.

Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when handling this reagent. The following

sections detail procedures for safe handling, emergency response, and storage.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

required. The logical workflow for selecting appropriate PPE is outlined in the diagram below.
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Personal Protective Equipment (PPE) Protocol

Handling Chemical

Engineering Controls
(Fume Hood, Ventilation)

Always Use

Required PPE

Eye Protection
(Safety Goggles / Face Shield)

Skin Protection
(Chemical-Resistant Gloves, Lab Coat)

Respiratory Protection
(Use if ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Engineering Controls: Always handle this chemical within a certified chemical fume hood to

ensure adequate ventilation.[5] Eyewash stations and safety showers must be readily

accessible.[5]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to EN166 (EU) or NIOSH (US) standards.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin

exposure.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]
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Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Keep away

from open flames, hot surfaces, and sources of ignition. Use non-sparking tools and take

precautionary measures against static discharge.[5]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from heat, sparks, and flame.[5]

First-Aid Measures Protocol
In case of exposure, follow the first-aid protocol outlined in the diagram below. Seek immediate

medical attention for all exposure routes.
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First-Aid Decision Protocol

Exposure Occurs

Inhalation:
Remove to fresh air.

If not breathing, give artificial respiration.

Skin Contact:
Wash off immediately with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact:
Rinse immediately with plenty of water for at least 15 minutes.

Ingestion:
Do NOT induce vomiting.

Clean mouth with water and drink plenty of water afterwards.

Get Immediate Medical Attention
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Accidental Release Workflow

Spill Detected

Ensure Adequate Ventilation
Remove all ignition sources

Wear Full PPE
(See PPE Protocol)

Contain Spill
Soak up with inert absorbent material

(e.g., sand, vermiculite)

Collect & Dispose
Use spark-proof tools.

Place in suitable, closed containers for disposal.

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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